2-amino-2-(oxetan-3-yl)ethan-1-ol
Description
“2-amino-2-(oxetan-3-yl)ethan-1-ol” is a chemical compound with the molecular formula C₅H₁₁NO₂ . It has a molecular weight of 117.08 .
Synthesis Analysis
The synthesis of oxetane derivatives like “2-amino-2-(oxetan-3-yl)ethan-1-ol” often involves the opening of an epoxide ring with a ylide, such as trimethyloxosulfonium . This process can be achieved by increasing the equivalents of trimethyloxosulfonium iodide . The resulting oxetane motif can be further manipulated to access a range of oxetane derivatives .Molecular Structure Analysis
The molecular structure of “2-amino-2-(oxetan-3-yl)ethan-1-ol” consists of an oxetane ring attached to an ethanolamine group . The oxetane ring is a four-membered cyclic ether, and the ethanolamine group contains both an alcohol (-OH) and an amine (-NH2) functional group .Chemical Reactions Analysis
The chemical reactions involving “2-amino-2-(oxetan-3-yl)ethan-1-ol” and similar compounds often involve the opening of the oxetane ring . For example, treating monosubstituted epoxides with dimethyloxosulfonium methylide can result in oxetanes . These oxetanes can then undergo further reactions, such as bromination with Br2 or epoxidation with m-CPBA .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-amino-2-(oxetan-3-yl)ethan-1-ol” include its molecular weight (117.08), molecular formula (C₅H₁₁NO₂), and its structure, which includes an oxetane ring and an ethanolamine group .Mechanism of Action
The mechanism of action for the reactions involving “2-amino-2-(oxetan-3-yl)ethan-1-ol” is typically through an SN2 transition structure . This involves the attack of a nucleophile (in this case, the ylide) on the electrophilic carbon of the epoxide, leading to the opening of the epoxide ring and the formation of the oxetane ring .
Future Directions
The future directions in the research and application of “2-amino-2-(oxetan-3-yl)ethan-1-ol” and similar oxetane derivatives could involve their use in the synthesis of more complex molecules. Oxetanes are of interest in medicinal chemistry due to their unique reactivity and potential as bioisosteres . Therefore, further exploration of their synthesis and reactivity could lead to new developments in drug discovery and other areas of chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(oxetan-3-yl)ethan-1-ol involves the reaction of oxetan-3-ol with ethylene oxide followed by reduction of the resulting oxetane ring and subsequent reaction with ammonia.", "Starting Materials": [ "Oxetan-3-ol", "Ethylene oxide", "Ammonia", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Oxetan-3-ol is reacted with excess ethylene oxide in the presence of sodium hydroxide to form 2-(oxetan-3-yl)ethan-1-ol.", "The resulting oxetane ring is reduced using sodium borohydride in methanol to form 2-(hydroxymethyl)ethan-1-ol.", "The product is then reacted with ammonia in the presence of hydrochloric acid to form 2-amino-2-(hydroxymethyl)ethan-1-ol.", "The final step involves cyclization of the hydroxymethyl group to form the oxetane ring using diethyl ether as a solvent to yield 2-amino-2-(oxetan-3-yl)ethan-1-ol." ] } | |
CAS RN |
1337700-16-9 |
Product Name |
2-amino-2-(oxetan-3-yl)ethan-1-ol |
Molecular Formula |
C5H11NO2 |
Molecular Weight |
117.1 |
Purity |
95 |
Origin of Product |
United States |
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